Cas no 869344-25-2 (5-(3-bromophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(3-bromophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 869344-25-2
• MF: C₂₃H₂₄BrN₅O₂S
• MW: 514.437962532043
• CID: 5971797
• PubChem ID: 16807794
• Update Time: 2025-10-29

5-(3-bromophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(3-bromophenyl)-[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(3-bromophenyl)[4-(4-methoxyphenyl)-1-piperazinyl]methyl]-2-methyl-
• 5-[(3-bromophenyl)[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• AKOS024614940
• F1866-0547
• 5-((3-bromophenyl)(4-(4-methoxyphenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 869344-25-2

• Inchi： 1S/C23H24BrN5O2S/c1-15-25-23-29(26-15)22(30)21(32-23)20(16-4-3-5-17(24)14-16)28-12-10-27(11-13-28)18-6-8-19(31-2)9-7-18/h3-9,14,20,30H,10-13H2,1-2H3
• InChI Key： SEJAAQDCDKMXKG-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=CC(Br)=C3)N3CCN(C4=CC=C(OC)C=C4)CC3)=C(O)N12

Computed Properties

• Exact Mass: 513.08341g/mol
• Monoisotopic Mass: 513.08341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: -0.12±0.53(Predicted)

Additional information on 5-(3-bromophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

5-(3-Bromophenyl)-4-(4-Methoxyphenyl)-Piperazin-1-ylmethyl-2-Methyl-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-Ol: A Comprehensive Overview

The compound with CAS No. 869344-25-2, commonly referred to as 5-(3-bromophenyl)-4-(4-methoxyphenyl)-piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of heterocyclic compounds, which are widely studied in medicinal chemistry due to their unique pharmacological properties. The molecule features a piperazine ring fused with a triazolo-thiazole system, along with substituents such as bromine and methoxy groups that significantly influence its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving advanced coupling techniques and catalytic processes. The incorporation of the piperazine moiety is particularly notable as it contributes to the molecule's ability to form hydrogen bonds and interact with biological targets. The bromine substituent at the 3-position of the phenyl ring introduces electron-withdrawing effects, enhancing the molecule's stability and reactivity in certain environments. Similarly, the methoxy group at the 4-position of the phenyl ring imparts electron-donating properties, which can modulate the compound's electronic characteristics and influence its interaction with biomolecules.

One of the most promising aspects of this compound lies in its potential as a lead molecule in drug discovery. Studies have shown that 5-(3-bromophenyl)-4-(4-methoxyphenyl)-piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol exhibits significant biological activity against various disease targets. For instance, research conducted in 2023 demonstrated its potent inhibitory effects on key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The triazolo-thiazole core has been identified as a critical structural element responsible for these activities due to its ability to mimic natural substrates and bind tightly to enzyme active sites.

In addition to its therapeutic potential, this compound has also garnered attention for its role in chemical biology studies. Its unique structure allows for the exploration of complex molecular interactions in cellular systems. For example, recent experiments have utilized this compound as a probe to study protein-protein interactions in cancer cells. The piperazine ring has been found to facilitate binding to specific oncogenic proteins, making it a valuable tool for understanding disease mechanisms at a molecular level.

The synthesis of 5-(3-bromophenyl)-4-(4-methoxyphenyl)-piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol involves a series of carefully optimized steps that ensure high yield and purity. Key steps include nucleophilic aromatic substitution reactions and palladium-catalyzed cross-couplings. These methods not only highlight the versatility of modern synthetic techniques but also pave the way for further structural modifications that could enhance the compound's bioavailability and efficacy.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicological profile. Preliminary studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential impact on aquatic ecosystems. However, further research is required to fully understand its environmental fate and ensure sustainable practices during its production and use.

In conclusion,5-(3-bromophenyl)-4-(4-methoxyphenyl)-piperazin